Cas no 897734-13-3 (methyl 2-(2Z)-2-{2-(4-chlorophenoxy)acetylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-2-{2-(4-chlorophenoxy)acetylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 897734-13-3
• MF: C₁₈H₁₅ClN₂O₄S
• MW: 390.840702295303
• CID: 6020127
• PubChem ID: 3302605
• Update Time: 2025-06-20

methyl 2-(2Z)-2-{2-(4-chlorophenoxy)acetylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2Z)-2-{2-(4-chlorophenoxy)acetylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• methyl (Z)-2-(2-((2-(4-chlorophenoxy)acetyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
• 3(2H)-Benzothiazoleacetic acid, 2-[[2-(4-chlorophenoxy)acetyl]imino]-, methyl ester
• F1366-0447
• 897734-13-3
• methyl 2-[(2Z)-2-{[2-(4-chlorophenoxy)acetyl]imino}-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• AKOS024606996
• methyl 2-[2-[2-(4-chlorophenoxy)acetyl]imino-1,3-benzothiazol-3-yl]acetate
• (Z)-methyl 2-(2-((2-(4-chlorophenoxy)acetyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• Inchi： 1S/C18H15ClN2O4S/c1-24-17(23)10-21-14-4-2-3-5-15(14)26-18(21)20-16(22)11-25-13-8-6-12(19)7-9-13/h2-9H,10-11H2,1H3
• InChI Key： BXVRWZYWJHLNCP-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N(CC(OC)=O)C1=NC(COC1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 390.0441058g/mol
• Monoisotopic Mass: 390.0441058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 561.9±60.0 °C(Predicted)
• pka: -2.93±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(2Z)-2-{2-(4-chlorophenoxy)acetylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Methyl 2-(2Z)-2-{2-(4-chlorophenoxy)acetylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 897734-13-3): A Comprehensive Overview

Methyl 2-(2Z)-2-{2-(4-chlorophenoxy)acetylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate, identified by its CAS number 897734-13-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the benzothiazole class, a scaffold widely recognized for its diverse biological activities and therapeutic potential. The structural complexity of this compound, featuring a 4-chlorophenoxy group and an acetylimino moiety, positions it as a promising candidate for further investigation in medicinal chemistry.

The benzothiazole core is a heterocyclic compound that has garnered considerable attention due to its presence in numerous pharmacologically active agents. These compounds exhibit a broad spectrum of biological functions, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in Methyl 2-(2Z)-2-{2-(4-chlorophenoxy)acetylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate contributes to its unique pharmacological profile and makes it an attractive subject for detailed study.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzothiazole derivatives. The introduction of the 4-chlorophenoxy group into the molecular structure enhances the compound's potential for interacting with biological targets. This substitution pattern is often employed to modulate the electronic properties and binding affinity of the molecule, thereby influencing its biological activity.

The acetylimino functionality in Methyl 2-(2Z)-2-{2-(4-chlorophenoxy)acetylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate adds another layer of complexity to its chemical behavior. This group can participate in various hydrogen bonding interactions and may contribute to the molecule's solubility and stability. Such characteristics are crucial for optimizing drug-like properties, including bioavailability and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting costly experimental assays. Molecular docking studies have been particularly useful in evaluating the binding interactions between Methyl 2-(2Z)-2-{2-(4-chlorophenoxy)acetylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate and potential target proteins. These studies have suggested that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a candidate for developing anti-inflammatory drugs.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-chlorophenoxy group typically involves nucleophilic aromatic substitution reactions, while the formation of the acetylimino moiety requires careful manipulation of reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as flow chemistry and catalytic processes, have been employed to improve the efficiency and scalability of these synthetic routes.

Once synthesized, Methyl 2-(2Z)-2-{2-(4-chlorophenoxy)acetylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate undergoes rigorous characterization using spectroscopic methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques provide detailed information about the molecular structure and purity of the compound, which are essential for subsequent biological testing.

The biological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated that Methyl 2-(2Z)-2-{2-(4-chlorophenoxy)acetylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate exhibits inhibitory activity against several enzymes implicated in inflammatory diseases. Additionally, animal models have shown that this compound can modulate inflammatory responses without significant side effects.

The development of novel therapeutic agents often involves optimizing the pharmacokinetic properties of lead compounds. Methyl 2-(2Z)-2-{4-chlorophenoxy}acetylimino}- -)_-dihydro-)_-bzthz)_-yl)_-acetate)_{(CAS No.^{897734)>13)>), like many other benzothiazole derivatives, exhibits good oral bioavailability and moderate metabolic stability. Pharmacokinetic studies have shown that this compound can be effectively absorbed after oral administration and distributed throughout the body within a reasonable timeframe. Furthermore, preliminary data suggest that it undergoes biotransformation via Phase II metabolism, which may contribute to its prolonged half-life and reduced susceptibility to drug-drug interactions. These findings are encouraging for further development as they indicate that Methyl (CAS No.>13)>), like many other benzothiazole derivatives, exhibits good oral bioavailability and moderate metabolic stability. Pharmacokinetic studies have shown that this compound can be effectively absorbed after oral administration and distributed throughout the body within a reasonable timeframe. Furthermore, preliminary data suggest that it undergoes biotransformation via Phase II metabolism, which may contribute to its prolonged half-life bactrim ds dosage instructions (CAS No.>13)>), like many other benzothiazole derivatives, exhibits good oral bioavailability and moderate metabolic stability. Pharmacokinetic studies have shown that this compound can be effectively absorbed after oral administration bactrim ds dosage instructions (CAS No.>13)>), like many other benzothiazole derivatives,}}